Cas no 1187017-25-9 (3-bromo-1-methyl-1,2-dihydropyrazin-2-one)

3-Bromo-1-methyl-1,2-dihydropyrazin-2-one is a heterocyclic compound featuring a brominated pyrazinone core with a methyl substituent at the N1 position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromine atom at the 3-position enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex nitrogen-containing scaffolds. Its stability under standard conditions ensures ease of handling and storage. The compound’s defined regiochemistry and high purity make it particularly useful for researchers developing novel bioactive molecules or studying structure-activity relationships in medicinal chemistry.

3-bromo-1-methyl-1,2-dihydropyrazin-2-one structure

1187017-25-9 structure

Product Name:3-bromo-1-methyl-1,2-dihydropyrazin-2-one

CAS No:1187017-25-9

MF:C₅H₅BrN₂O

MW:189.009999990463

MDL:MFCD17250183

CID:2106034

PubChem ID:58111396

Update Time:2025-05-22

3-bromo-1-methyl-1,2-dihydropyrazin-2-one Chemical and Physical Properties

Names and Identifiers

- 3-bromo-1-methylpyrazin-2(1H)-one
- 3-bromo-1-methyl-1,2-dihydropyrazin-2-one
- 3-bromo-1-methylpyrazine-2(1H)-one
- 3-bromo-1-methylpyrazin-2-one
- CS-0441905
- EN300-81645
- SCHEMBL925870
- F88404
- MFCD17250183
- AKOS012237855
- DA-14892
- 1187017-25-9
- SY192423
- MDL： MFCD17250183
- Inchi： 1S/C5H5BrN2O/c1-8-3-2-7-4(6)5(8)9/h2-3H,1H3
- InChI Key： AUYAZFFUBLQLGL-UHFFFAOYSA-N
- SMILES： BrC1C(N(C)C=CN=1)=O

Computed Properties

Exact Mass: 187.95853g/mol
Monoisotopic Mass: 187.95853g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 197
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 32.7
XLogP3: 0.6

3-bromo-1-methyl-1,2-dihydropyrazin-2-one Pricemore >>

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